Cas no 1797534-67-8 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide
• CAS No: 1797534-67-8
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5405198
• Update Time: 2025-06-09

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]pent-4-enamide
• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide

• Inchi： 1S/C16H21N5O/c1-2-3-4-15(22)20-12-13-5-9-21(10-6-13)16-14(11-17)18-7-8-19-16/h2,7-8,13H,1,3-6,9-10,12H2,(H,20,22)
• InChI Key： VEDVJLWVIDPJLK-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CN=C2C#N)CC1)(=O)CCC=C

Computed Properties

• Exact Mass: 299.175
• Monoisotopic Mass: 299.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.9A^2

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide

Comprehensive Overview of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide (CAS No. 1797534-67-8)

The compound N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide (CAS No. 1797534-67-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a cyanopyrazine moiety and a piperidine ring, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for treatments addressing complex diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide stands out due to its drug-like properties, including favorable solubility and bioavailability, making it a promising candidate for further preclinical studies. Its synthetic accessibility and structural versatility also make it a valuable scaffold for derivatization, a topic frequently searched by chemists and pharmacologists.

The cyanopyrazine component of this compound is particularly noteworthy, as pyrazine derivatives are known for their diverse pharmacological activities. This has led to increased interest in structure-activity relationship (SAR) studies, a common query among researchers optimizing lead compounds. Additionally, the piperidine ring enhances the molecule's ability to interact with biological targets, a feature often highlighted in discussions about central nervous system (CNS) drug design.

From a synthetic chemistry perspective, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide exemplifies modern heterocyclic chemistry techniques. Its preparation involves multi-step reactions, including amide coupling and nucleophilic substitution, which are frequently searched topics in academic and industrial laboratories. The compound's CAS No. 1797534-67-8 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

Beyond its potential therapeutic applications, this compound is also relevant to the growing field of chemical biology, where small molecules are used as probes to study biological systems. Its selective binding properties could help elucidate unknown mechanisms of disease, a subject of high interest in biomedical research forums and publications. Furthermore, its computational modeling compatibility makes it a frequent subject in molecular docking studies, another hot topic in drug discovery circles.

In summary, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}pent-4-enamide (CAS No. 1797534-67-8) represents a compelling case study in contemporary medicinal chemistry. Its combination of structural novelty, biological relevance, and synthetic feasibility positions it as a molecule of significant interest across multiple scientific disciplines. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative drug design strategies.